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Compound of Interest

Compound Name: LY88074 Methyl ether

Cat. No.: B052461

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
LY88074 Methyl ether. It is intended for use by qualified professionals and is not a substitute
for a comprehensive risk assessment. Always consult the most current Safety Data Sheet
(SDS) from your supplier and adhere to all applicable institutional and governmental
regulations.

Introduction

LY88074 Methyl ether is a chemical compound with the formula C22H1604S.[1] It is identified
by CAS Number 63675-88-7.[1][2] This guide provides a detailed overview of the known safety
and handling guidelines for this compound to ensure its safe use in a laboratory setting. Due to
the limited publicly available data specific to LY88074 Methyl ether, this guide also
incorporates general principles of chemical safety for related compounds and outlines standard
experimental protocols for toxicity assessment.

Chemical and Physical Properties

A summary of the known chemical and physical properties of LY88074 Methyl ether is
presented in Table 1.

Table 1. Chemical and Physical Properties of LY88074 Methyl Ether
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Property Value Reference
Chemical Formula C22H1604S [1]
Molecular Weight 376.43 g/mol [1][2]

CAS Number 63675-88-7 [11[2]

Note: Detailed physical properties such as melting point, boiling point, and solubility are not
readily available in the public domain.

Hazard Identification and Classification

LY88074 Methyl ether has been classified according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are summarized in Table
2.

Table 2: GHS Hazard Classification for LY88074 Methyl Ether

Hazard Class Category Hazard Statement Reference

H302: Harmful if

Acute Toxicity, Oral 4 [2]
swallowed

. - H400: Very toxic to
Acute Aquatic Toxicity 1 o [2]
aquatic life

) ] H410: Very toxic to
Chronic Aquatic o )
o 1 aquatic life with long [2]
Toxicity )
lasting effects

The GHS pictograms associated with these hazards are:
¢ Health Hazard: For acute toxicity.

e Environmental Hazard: For aquatic toxicity.

Toxicological Information
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Detailed toxicological data, such as LD50 (median lethal dose) values from specific studies on
LY88074 Methyl ether, are not publicly available. The classification of "Acute Toxicity, Oral
(Category 4)" indicates an estimated LD50 range, which is detailed in the experimental

protocols section.

Experimental Protocols: Acute Oral Toxicity
Assessment (OECD 423)

To determine the acute oral toxicity of a substance like LY88074 Methyl ether, a standardized
protocol such as the OECD Guideline for the Testing of Chemicals, Section 4, No. 423 "Acute
Toxic Class Method" is typically employed.[3][4][5][6][7] This method allows for the
classification of a substance into one of five toxicity categories based on the observed mortality.

5.1 Principle of the Method

The Acute Toxic Class Method is a stepwise procedure using a small number of animals
(typically rats) per step.[3][4] The outcome of each step (mortality or survival) determines the
next step, i.e., whether to use a higher or lower dose or to stop the test. The method is
designed to minimize the number of animals required to classify a substance for its acute oral
toxicity.[4]

5.2 Experimental Procedure

A detailed workflow for a typical OECD 423 study is presented below.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b052461?utm_src=pdf-body
https://www.benchchem.com/product/b052461?utm_src=pdf-body
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.scribd.com/document/844725628/424
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://www.oecd.org/en/publications/2002/02/test-no-423-acute-oral-toxicity-acute-toxic-class-method_g1gh294f.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Preparation Phase

Animal Acclimatization
(e.g., female rats, 5 days)

'

Test Substance Preparation
(Vehicle selection and dose calculation)

Stepwise Dosjing Procedure

Start with Initial Dose
(e.g., 300 mg/kg, 3 animals)

'

Observe for 14 days
(Mortality, clinical signs, body weight)

'

Outcome?

0-1 deaths

Proceed to Lower Dose

(e.g., 50 mg/kg, 3 new animals)

0-1 deaths, and further testing needed

Proceed to Higher Dose
(e.g., 2000 mg/kg, 3 new animals)

2-3 deaths

Stop: Classify as Category 4
(2-3 animals die)

Observe for 14 days

Observe for 14 days

Further decisions based on mortality

Stop: Classify as Category 5 or Unclassified

Conclusipn Phase

Fyirther decisions based on mortality

Stop: Classify as Category 3

-

Gross Necropsy of all animals

'

Final Report Generation
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Preparation

Conduct Risk Assessment

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling

Work in a Chemical Fume Hood

;

Weigh and Handle Compound [———==—=—===========—

If not all material is psed

Stoiage

Store in a Tightly Sealed Container

Avoid Inhalation, Skin, and Eye Contact in a Cool, Dry, Well-Ventilated Area

Post-Handling
y

Decontaminate Work Area

;

Dispose of Waste Properly

'

Remove PPE

'

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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